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Compound of Interest

Compound Name:
Triethylene glycol monobenzyl

ether

Cat. No.: B150724 Get Quote

This guide provides a comprehensive overview of the safety and handling precautions for

Triethylene Glycol Monobenzyl Ether (CAS No. 55489-58-2). It is intended for researchers,

scientists, and professionals in drug development who may handle this substance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Triethylene Glycol Monobenzyl
Ether is presented in the table below. This data is essential for understanding its behavior and

potential hazards.

Property Value Reference

Molecular Formula C13H20O4 [1]

Molecular Weight 240.30 g/mol [1]

Appearance Liquid [1]

Boiling Point 358 °C at 760 mmHg [1]

Density 1.09 g/cm³ [1]

CAS Number 55489-58-2 [1]
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Triethylene Glycol Monobenzyl Ether is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.[1][2]

Signal Word: Warning[1]

Hazard Pictograms:

alt text

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Use only outdoors or in a well-ventilated area.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]
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Wear appropriate personal protective equipment (PPE).[1]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Store locked up.[1]

Recommended storage temperature is between 15-25°C.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter Recommendation

Engineering Controls
Use in a well-ventilated area. Local exhaust

ventilation is recommended.[1]

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[1]

Skin Protection
Wear protective gloves and impervious clothing.

[1]

Respiratory Protection
If ventilation is inadequate, use a suitable

respirator.[1]

First-Aid Measures
In case of exposure, immediate first aid is crucial.
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Exposure Route First-Aid Procedure

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

If on Skin

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[1]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Unsuitable Extinguishing Media:

Do not use a heavy water stream.[3]

Specific Hazards Arising from the Chemical:

Combustible liquid.[3]

Hazardous decomposition products may include carbon oxides.[3]

Protective Equipment and Precautions for Firefighters:
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Wear self-contained breathing apparatus and full protective clothing.[1]

Accidental Release Measures
Personal Precautions, Protective Equipment, and Emergency Procedures:

Evacuate unnecessary personnel.[3]

Wear appropriate personal protective equipment.[1]

Ensure adequate ventilation.[1]

Environmental Precautions:

Prevent entry into sewers and public waters.[3]

Methods and Materials for Containment and Cleaning Up:

Absorb spillage with inert materials (e.g., sand, diatomaceous earth).[3]

Collect and place in a suitable container for disposal.[3]

Experimental Protocols
The following sections detail standardized experimental protocols for assessing the toxicity of

chemicals like Triethylene Glycol Monobenzyl Ether, based on OECD guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is used to assess the acute oral toxicity of a substance.[4]

Principle: The test substance is administered orally to a group of fasted animals at one of the

defined dose levels (5, 50, 300, and 2000 mg/kg body weight). The test's outcome is the

observation of mortality or evident toxicity at a specific dose level.

Methodology:

Animal Selection: Healthy, young adult rodents (usually rats) of a single sex are used.[5]
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Housing and Feeding: Animals are housed in standard conditions with free access to food

and water, except for a brief fasting period before dosing.[5]

Dose Preparation: The test substance is typically administered in a constant volume, with the

concentration adjusted to achieve the desired dose. Water is the preferred vehicle; if the

substance is not soluble in water, an oil (e.g., corn oil) may be used.[5]

Administration: The substance is administered by gavage in a single dose.[5]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[5]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[3]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)
This in vitro test is used to predict the skin irritation potential of a chemical.[6]

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Cell viability is measured to assess the level of irritation.[6]

Methodology:

RhE Model: A commercially available RhE model is used.

Application of Test Chemical: A small amount of the test chemical is applied to the surface of

the RhE tissue.[6]

Incubation: The treated tissues are incubated for a defined period.

Viability Assessment: After incubation, cell viability is determined using a colorimetric assay,

such as the MTT assay. The reduction of MTT to formazan by mitochondrial dehydrogenases

in viable cells is quantified spectrophotometrically.[7]
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Classification: A chemical is identified as an irritant if the tissue viability is reduced below a

certain threshold (typically ≤ 50%) compared to the negative control.[6]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.[8]

Principle: A single dose of the test substance is applied to the eye of an experimental animal.

The degree of eye irritation/corrosion is then evaluated by scoring lesions of the conjunctiva,

cornea, and iris at specific intervals.[8]

Methodology:

Animal Selection: Healthy, adult albino rabbits are typically used.[9]

Dose Application: A small, defined amount of the test substance (liquid or solid) is instilled

into the conjunctival sac of one eye of the animal. The other eye serves as a control.[9]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10]

Scoring: Ocular lesions are scored according to a standardized system.[10]

Reversibility: The reversibility of any observed effects is also assessed.[10]

Pain Management: The use of topical anesthetics and systemic analgesics is recommended

to minimize pain and distress.[8]

Visualizations
Workflow for Handling a Chemical Spill
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Immediate Action

Alert Supervisor and Safety Officer

Assess the Spill
(Identify chemical, quantity, and hazards)

Don Appropriate PPE

Contain the Spill
(Use absorbent materials)

Clean Up Spill Residue

Decontaminate Area and Equipment

Dispose of Waste Properly

Document the Incident

Click to download full resolution via product page

Caption: A general workflow for responding to a chemical spill.

Hazard Management Process
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Chemical Hazard Management Cycle

Hazard Identification
(GHS Classification, SDS Review)

Risk Assessment
(Evaluate likelihood and severity of harm)

Implement Control Measures
(Elimination, Substitution, Engineering Controls, Administrative Controls, PPE)

Monitor and Review
(Effectiveness of controls, new information)

Continuous Improvement
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General Metabolic Pathway and Toxicity of Glycol Ethers

Triethylene Glycol Monobenzyl Ether

Absorption
(Dermal, Inhalation, Oral)

Metabolism in Liver
(Oxidation via Alcohol and Aldehyde Dehydrogenases)

Formation of Toxic Alkoxyacetic Acid Metabolite

Toxic Effects
(e.g., Skin/Eye Irritation, Systemic Toxicity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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